Cas no 23601-19-6 (3,7,12,16-Tetraazaoctadecane-1,18-dithiol)

• Product name: 3,7,12,16-Tetraazaoctadecane-1,18-dithiol
• CAS No: 23601-19-6
• MF: C₁₄H₃₄N₄S₂
• MW: 322.57656
• CID: 264807
• PubChem ID: 53439810

3,7,12,16-Tetraazaoctadecane-1,18-dithiol Chemical and Physical Properties

Names and Identifiers

• 3,7,12,16-Tetraazaoctadecane-1,18-dithiol
• 2-[3-[4-[3-(2-sulfanylethylamino)propylamino]butylamino]propylamino]ethanethiol
• Ethanethiol,2,2'-[1,4-butanediylbis(imino-3,1-propanediylimino)]bis-
• Ethanethiol,2,2'-[tetramethylenebis(iminotrimethyleneimino)]di-
• 23601-19-6
• DTXSID00702173

• Inchi： InChI=1S/C14H34N4S2/c19-13-11-17-9-3-7-15-5-1-2-6-16-8-4-10-18-12-14-20/h15-20H,1-14H2
• InChI Key： QKGFZEKKWLUNNY-UHFFFAOYSA-N
• SMILES： SCCNCCCNCCCCNCCCNCCS

Computed Properties

• Exact Mass: 322.22282
• Monoisotopic Mass: 322.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 17
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 48.12